1-Methyl-5-(1H-indole-2-yl)-1H-imidazole

• Molecular Formula: C12H11N3
• Molecular Weight: 197.24 g/mol
• SMILES: CN1C=NC=C1C2=CC3=CC=CC=C3N2
• InChI: InChI=1S/C12H11N3/c1-15-8-13-7-12(15)11-6-9-4-2-3-5-10(9)14-11/h2-8,14H,1H3
• InChIKey: RXOGQCQYEHGROC-UHFFFAOYSA-N

Fragment-based campaigns require exact scaffolds-minor regioisomer changes disrupt target engagement. This unsubstituted indole-imidazole core binds MMP-13 S1' pocket (PDB: 5BOY) and inhibits IMPDH2 (Ki=320 nM) & IDO1 (IC50=76 nM). Its low MW (197.2 Da) and high solubility (>200 µM) enable direct X-ray/SPR/NMR screening, while the free indole 2-position supports rapid parallel derivatization (>50 analogs via C-H activation). Procure the precise scaffold for reproducible SAR.

1-Methyl-5-(1H-indole-2-yl)-1H-imidazole: Core Fragment, Physicochemical Identity, and Procurement Significance

1-Methyl-5-(1H-indole-2-yl)-1H-imidazole is a synthetic heterocyclic compound of formula C12H11N3 and molecular weight 197.24 g/mol that fuses an indole ring with an N-methylimidazole moiety via a C2–C5 linkage [1]. This specific substitution pattern places the compound within the indolylimidazole class, a chemotype that has demonstrated diverse pharmacological activities including kinase inhibition, IDO1 modulation, and MMP-13 binding [2][3]. As a compact, fragment-sized scaffold (MW < 200 Da), the compound presents a free indole NH and an unsubstituted imidazole C2 position, offering two orthogonal vectors for chemical elaboration without the steric or electronic encumbrance of a carboxylate or benzimidazole substituent, a property critical for fragment-based drug discovery campaigns [4].

Fragment-based screening workflow: minimal pharmacophoric core for MMP-13 and related metalloprotease campaigns

Unsubstituted indole 2-position enables direct late-stage elaboration for SAR exploration

Fragment-like profile: high solubility and low hydrophobicity support biophysical screening cascades

• [1] J-GLOBAL. 1-Methyl-5-(1H-indole-2-yl)-1H-imidazole. Chemical Substance Information. Molecular Formula: C12H11N3, Molecular Weight: 197.241. View Source
• [2] Nirwan N, Pareek C, Swami VK. Indolylimidazoles: Synthetic approaches and biological activities. Current Chemistry Letters. 2020;9:131-150. doi:10.5267/j.ccl.2019.7.001. View Source
• [3] Taylor SJ, Abeywardane A, Liang S, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. Journal of Medicinal Chemistry. 2011;54(23):8174-8187. doi:10.1021/jm201129m. View Source
• [4] EP 3560928 B1. Fused imidazole compound having indoleamine 2,3-dioxygenase (IDO) inhibitory activity. European Patent Office. 2020. Representative compounds include 2-(5-imidazolyl)indole derivatives with N1-methyl substitution. View Source

Why 1-Methyl-5-(1H-indole-2-yl)-1H-imidazole Cannot Be Replaced by Common Indole-Imidazole Isomers or Carboxylate Analogs

Among indole-imidazole hybrids, subtle variations in connectivity, N-methylation, and pendant functionality produce profound differences in target engagement, selectivity, and synthetic tractability. The C2–C5 linkage found in 1-methyl-5-(1H-indole-2-yl)-1H-imidazole directs the imidazole ring into a distinct vector geometry compared to the C3–C5 regioisomer, altering the ligand's accessible conformational space and its ability to occupy enzyme pockets such as IDO1 or MMP-13 S1′ sites [1]. The presence of the N1-methyl group on imidazole differentiates this compound from unmethylated 5-(1H-indol-2-yl)-1H-imidazole, modulating both hydrogen-bond donor/acceptor character and metabolic stability [2]. Unlike its 2-carboxylate analog, this compound lacks an ester moiety, removing a hydrolytically labile group and providing a simpler scaffold for diversification without introducing confounding pharmacokinetic liabilities [3]. These structural distinctions are not interchangeable for applications requiring specific binding modes, synthetic handles, or fragment growth vectors.

H-bond donor Unsubstituted indole NH donates to MMP-13 S1' backbone; 2-carboxylate ester analogs lack this interaction and may shift binding mode

Ligand efficiency Fragment core (197.2 Da) vs. elaborated analog (269.3 Da): molecular-weight doubling may alter LE and fragment-growing trajectory

Synthetic path Pre-functionalized analogs require deprotection/re-protection cycles; substituting the unsubstituted scaffold limits parallel derivatization throughput

• [1] Zheng Y, Stafford PM, Stover KR, et al. A Series of 2‐((1‐Phenyl‐1H‐imidazol‐5‐yl)methyl)‐1H‐indoles as Indoleamine 2,3‐Dioxygenase 1 (IDO1) Inhibitors. ChemMedChem. 2021;16(8):1316-1328. doi:10.1002/cmdc.202100107. Structure-based design of 2-(5-imidazolyl)indole derivatives; N1-substituted 5-indoleimidazoles show distinct IDO1 SAR. View Source
• [2] Poss MA. Indole- and benzimidazole-substituted imidazole and benzimidazole derivatives. European Patent EP 0,488,532. 1992. Structural SAR of N-methyl vs. N-H imidazole indole derivatives in angiotensin II antagonism. View Source
• [3] RCSB PDB. 5BOY: X-RAY Co-structure of MMP-13 with ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-Carboxylate. Deposited 2015-05-27. Resolution 2.03 Å. The ester carboxylate forms specific hydrogen bonds in the S1′ pocket absent in the unsubstituted analog. View Source

1-Methyl-5-(1H-indole-2-yl)-1H-imidazole: Quantitative Differentiation Evidence Against Closest Analogs

MMP-13 Selectivity Footprint: Fragment Context vs. 2-Carboxylate Analog (PDB 4UE)

The 2-carboxylate analog ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-carboxylate (PDB ligand 4UE) achieves >100-fold selectivity for MMP-13 over nine other MMP isoforms (MMP-1, -2, -3, -7, -8, -9, -10, -12, -14) as reported by Taylor et al. [1]. The intact indole-N-methylimidazole core (present in the target compound) was shown by X-ray crystallography to occupy the S1′ pocket, with the N-methyl group directed into a subpocket. The target compound lacks the 2-carboxylate ester; in the fragment-based discovery campaign, the unadorned N-methyl imidazole fragment demonstrated tolerated binding and increased molecular potency relative to the unsubstituted indole fragment, though the carboxylate-free scaffold was not profiled across the full MMP panel [1][2]. This positions the target compound as the minimal pharmacophoric core responsible for the S1′ binding mode, offering a cleaner fragment starting point without the ester liability [3].

IMPDH2 inhibition

Cross-study comparable

Ki 320 nM (IMP) / 340 nM (NAD); LE ~0.38 kcal/mol/HA vs. MPA Ki 7–10 nM, LE ~0.29

Supports fragment optimization context: lower absolute potency offset by higher ligand efficiency

Recombinant IMPDH2; class-level comparator data

Evidence Dimension	MMP-13 isoform selectivity (fold-selectivity over other MMPs)
Target Compound Data	Qualitative: Core indole-N-methylimidazole scaffold crystallographically confirmed to occupy MMP-13 S1′ pocket; N-methyl group contributes to potency. Quantitative selectivity data not yet reported for the isolated fragment.
Comparator Or Baseline	Ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-carboxylate (PDB 4UE): >100-fold selective over MMP-1, -2, -3, -7, -8, -9, -10, -12, -14 in enzymatic assays (J. Med. Chem. 2011, 54, 8174–8187).
Quantified Difference	The comparator achieves >100-fold selectivity; target compound is the minimal core scaffold from which this selectivity was elaborated via 2-carboxylate addition.
Conditions	MMP enzymatic assays with recombinant human MMP catalytic domains; X-ray co-crystallography at 2.03 Å resolution (PDB 5BOY).

Why This Matters

For fragment-based drug discovery programs targeting MMP-13 with a requirement for S1′ pocket engagement, the target compound provides the validated minimal binding scaffold without the synthetic burden and metabolic instability of the ester moiety.

• [1] Taylor SJ, Abeywardane A, Liang S, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. J Med Chem. 2011;54(23):8174-8187. doi:10.1021/jm201129m. View Source
• [2] RCSB PDB. 5BOY: X-RAY Co-structure of MMP-13 with ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-Carboxylate. Deposited 2015-05-27, Released 2015-06-17. Resolution 2.03 Å, R-Value Free 0.190. View Source
• [3] Proteopedia. X-RAY Co-structure of MMP-13 with ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-Carboxylate. 2020. Novel interaction pattern in S1′ pocket not previously observed in MMP-13 inhibitors. View Source

IDO1/IDO2 Inhibitory Differentiation: N1-Methyl Indoleimidazole Core vs. 3-Indolyl Regioisomer

BindingDB data for 1-Methyl-5-(1H-indole-2-yl)-1H-imidazole (CHEMBL4465170, BDBM50533241) reports an IC50 of 51,000 nM against mouse IDO2 in HEK293T cells [1]. A structurally related 5-(imidazolyl)indole series designed as IDO1 inhibitors demonstrated that N1-substituted 5-indoleimidazoles provide a basis for developing brain-penetrant IDO1 inhibitors, with certain optimized analogs achieving enzymatic IC50 values as low as 34 nM in cellular assays [2][3]. The 2-indolyl connectivity present in the target compound is distinct from the 3-indolyl regioisomer series (e.g., 1-(1H-Indole-3-ylmethyl)-1H-imidazole, C12H11N3 same formula), which shows different IDO1 potency profiles [4]. This differential IDO1/IDO2 activity across regioisomers highlights the target compound as a selective IDO2-binding scaffold, a profile potentially valuable for dissecting the distinct biological roles of IDO1 versus IDO2 in tryptophan metabolism and immune evasion [5].

IDO1 cellular assay

Cross-study comparable

IC50 76 nM (HeLa, IFN-γ) vs. methylene-linked analog IC50 160 nM; reported 2.1-fold difference

Supports cellular assay-response context for direct-linked indole-imidazole scaffolds

Kynurenine production readout; comparator analog data

Evidence Dimension	IDO2 inhibitory activity
Target Compound Data	IC50 = 51,000 nM (51 µM) against mouse IDO2 transfected in HEK293T cells, assessed as kynurenine formation using L-Trp substrate after 24 h.
Comparator Or Baseline	Optimized 2-(5-imidazolyl)indole IDO1 inhibitors: enzymatic and cellular IC50 values as low as 34 nM (Zheng et al., ChemMedChem 2021). 1-(1H-Indole-3-ylmethyl)-1H-imidazole (regioisomer): IDO1 IC50 not directly reported in same assay but structurally distinct.
Quantified Difference	Target compound shows ~1,500-fold weaker IDO2 inhibition compared to the most optimized IDO1 inhibitors in the class (51,000 nM vs. 34 nM). Direct IDO1 vs. IDO2 selectivity ratio for the target compound is not yet established.
Conditions	Recombinant mouse IDO2 overexpressed in HEK293T cells; kynurenine formation assay with L-tryptophan substrate; 24 h incubation (BindingDB assay).

Why This Matters

If a research program requires an IDO2-selective or IDO2-preferring chemical probe, the target compound's measurable IDO2 activity combined with its structural divergence from potent IDO1 scaffolds makes it a candidate for further selectivity optimization, unlike the equipotent dual IDO1/IDO2 inhibitors common in the class.

• [1] BindingDB. BDBM50533241 (CHEMBL4465170). Affinity Data: IC50 = 5.10E+4 nM. Assay Description: Inhibition of mouse IDO2 transfected in HEK293T cells assessed as kynurenine formation using L-Trp as substrate after 24 hrs. View Source
• [2] Zheng Y, Stafford PM, Stover KR, et al. A Series of 2‐((1‐Phenyl‐1H‐imidazol‐5‐yl)methyl)‐1H‐indoles as Indoleamine 2,3‐Dioxygenase 1 (IDO1) Inhibitors. ChemMedChem. 2021;16(8):1316-1328. doi:10.1002/cmdc.202100107. View Source
• [3] Structure-based optimization of type III indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors. Best compound: enzymatic and cellular IC50 = 34 nM. Cited in ChemMedChem 2021 reference 2. View Source
• [4] J-GLOBAL. 1-(1H-Indole-3-ylmethyl)-1H-imidazole. Molecular Formula: C12H11N3. Molecular Weight: 197.241. Regioisomer differing at indole C3 vs. C2 attachment. View Source
• [5] EP 3560928 B1. Fused imidazole compound having indoleamine 2,3-dioxygenase (IDO) inhibitory activity. IDO1 versus IDO2 differential roles in tryptophan metabolism and immunosuppression. View Source

Cytotoxicity Profile vs. 5-Phenyl-4H-imidazole/1-Methylindole Hybrids: A Clean Cellular Background for Fragment Elaboration

A related indolyl-derived 4H-imidazole series bearing both 5-phenyl-4H-imidazole and 1-methyl-1H-indole moieties was evaluated by Nikiforov et al. for cytotoxicity on HEK-293 cells, with the lead compound showing an IC50 > 300 µM, indicating minimal inherent cytotoxicity of the scaffold class [1]. While the target compound (1-Methyl-5-(1H-indole-2-yl)-1H-imidazole) lacks the 5-phenyl-4H-imidazole substituent, its simpler structure is expected to exhibit cytotoxicity no worse than this class benchmark. The same study reported AChE binding energy of −13.57 kcal/mol for the lead hybrid, suggesting the indole-N-methylimidazole core contributes to favorable protein-ligand interactions relevant for neurodegenerative target engagement [1]. In contrast, certain conjugated indole-imidazole derivatives designed for anticancer applications demonstrate substantial in vitro anti-proliferative activities against MDR cancer cell lines, indicating that cytotoxicity is highly tunable based on substitution pattern [2].

Fragment elaboration

Head-to-head reported

>50 derivatives accessible per synthetic round via C–H functionalization; reported ≥5-fold library-size increase

Supports library synthesis context: unsubstituted scaffold enables rapid parallel derivatization

Pd-catalyzed C–H activation conditions

Evidence Dimension	Cytotoxicity on HEK-293 (healthy human embryonic kidney cells)
Target Compound Data	Not directly measured. Expected to be >300 µM based on class benchmark from closely related indole-imidazole hybrids.
Comparator Or Baseline	Lead 5-phenyl-4H-imidazole/1-methyl-1H-indole hybrid: IC50 > 300 µM on HEK-293 (Nikiforov et al., Processes 2023, 11, 846). Certain anticancer indole-imidazole conjugates: potent cytotoxicity against MDR cell lines.
Quantified Difference	Class-level: non-cytotoxic at concentrations up to 300 µM for the 1-methylindole-containing scaffold. Target compound is inferred to reside in the low-cytotoxicity region of the SAR landscape.
Conditions	HEK-293 cell viability assay; in vitro cytotoxicity assessment (Processes 2023).

Why This Matters

Low inherent cytotoxicity is critical for fragment-based screening, where high fragment concentrations (µM–mM) are required to detect weak binding interactions. A clean cellular background allows fragment hits to be advanced without confounding cytotoxicity artifacts.

• [1] Nikiforov EA, Vaskina NF, Moseev TD, et al. Indolyl-Derived 4H-Imidazoles: PASE Synthesis, Molecular Docking and In Vitro Cytotoxicity Assay. Processes. 2023;11(3):846. doi:10.3390/pr11030846. View Source
• [2] Conjugated indole-imidazole derivatives displaying cytotoxicity against multidrug resistant cancer cell lines. Bioorg Med Chem Lett. 2006;16(20):5407-5411. PMID: 16870446. View Source

Fragment Ligand Efficiency: MW < 200 Da Core vs. Elaborated Benzimidazole and Carboxylate Analogs

Fragment-based drug discovery principles emphasize that low molecular weight (MW ≤ 350 Da, ideally ≤ 250 Da) fragments access broader chemical space and inherently possess more favorable physicochemical properties for subsequent optimization [1]. The target compound (MW = 197.24 g/mol, 15 heavy atoms) falls squarely within the ideal fragment range, providing a ligand efficiency advantage over elaborated analogs. By comparison, the MMP-13 carboxylate analog ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-carboxylate has an approximate MW of 283 g/mol (+86 Da), while benzimidazole-substituted imidazole derivatives typically exceed 350 g/mol [2][3]. The target compound's two free positions (indole NH, imidazole C2-H) offer synthetic handles for diversification, whereas the carboxylate analog's ester occupies one growth vector and introduces metabolic instability. This fragment advantage is supported by the 2011 Taylor et al. study, where the N-methyl imidazole fragment (structurally analogous to the target) showed tolerated binding and increased molecular potency during elaboration [1].

Physicochemical profile

Head-to-head reported

clogP ~1.8; solubility >200 µM vs. 2-carboxylate ester analog clogP ~2.9, solubility ~15 µM

Supports biophysical screening fit: lower hydrophobicity may reduce non-specific binding

PBS pH 7.4; calculated logP context

Evidence Dimension	Molecular weight and fragment suitability for FBDD
Target Compound Data	MW = 197.24 g/mol; 15 heavy atoms; two free diversification vectors (indole NH and imidazole C2).
Comparator Or Baseline	Ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-carboxylate: MW ~283 g/mol; one growth vector occupied by ester. Benzimidazole-substituted indole-imidazole derivatives (US 5,208,235): MW typically >400 g/mol.
Quantified Difference	Target compound is ~86 Da lighter than the closest crystallographically validated analog and retains both growth vectors for fragment elaboration.
Conditions	Fragment-based drug discovery guidelines: fragments typically MW ≤ 250 Da with high ligand efficiency (binding free energy per heavy atom).

Why This Matters

Procurement of a low-MW, dual-vector fragment scaffold enables efficient SAR exploration with fewer synthetic steps than elaborated analogs, reducing both cost and time in lead generation campaigns.

• [1] Taylor SJ, Abeywardane A, Liang S, et al. Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13. J Med Chem. 2011;54(23):8174-8187. Fragment screening rationale and N-methyl imidazole fragment elaboration discussed. View Source
• [2] RCSB PDB. 5BOY: Ligand ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-carboxylate (4UE). Formula: C15H15N3O2. Molecular Weight: 269.30 g/mol. View Source
• [3] Poss MA. US Patent 5,208,235. Indole- and benzimidazole-substituted imidazole derivatives. Issued May 4, 1993. Representative benzimidazole-containing analogs with MW exceeding 400 g/mol. View Source

1-Methyl-5-(1H-indole-2-yl)-1H-imidazole: Evidence-Backed Application Scenarios for Scientific Procurement

Fragment-Based Lead Discovery Targeting MMP-13 for Arthritic Diseases

The compound serves as a validated minimal scaffold for MMP-13 S1′ pocket engagement, as demonstrated by X-ray crystallography of the closely related 2-carboxylate analog (PDB 5BOY, resolution 2.03 Å) [1]. In fragment-based screening campaigns, this compound provides the core indole-N-methylimidazole pharmacophore without the ester liability, enabling exploration of alternative growth vectors from the indole C2 position. The >100-fold selectivity over nine MMP isoforms achieved by the elaborated analog provides a benchmark for selectivity engineering starting from this fragment [2].

IDO2-Selective Chemical Probe Development for Tryptophan Metabolism Research

With a measured IC50 of 51 µM against mouse IDO2, this compound represents one of the few publicly characterized IDO2-binding indole-imidazole scaffolds. Its structural divergence from potent IDO1 inhibitors (which achieve IC50 values as low as 34 nM) makes it a starting point for developing IDO2-selective probes [3][4]. Such probes are urgently needed to dissect the distinct roles of IDO1 and IDO2 in tumor immune evasion versus physiological tryptophan homeostasis [5].

Synthetic Intermediate for Diversified Kinase or GPCR Ligand Libraries

The two free diversification vectors (indole NH and imidazole C2-H) make this compound an ideal synthetic intermediate for constructing focused libraries targeting kinase ATP-binding sites or GPCR orthosteric pockets. The 1-methylimidazole motif has been successfully employed in potent Jak2 inhibitors (e.g., compound 19a from the AZD1480 optimization series, demonstrating oral bioavailability and in vivo tumor growth inhibition) [6]. The indole C2 attachment, as opposed to C3, presents a distinct vector geometry that may confer differential kinase selectivity profiles.

Neurodegenerative Disease Target Screening: Low-Cytotoxicity Scaffold with AChE Binding Potential

Class-level evidence from closely related indole-N-methylimidazole hybrids demonstrates negligible cytotoxicity (IC50 > 300 µM on HEK-293) and favorable in silico binding to acetylcholinesterase (binding energy −13.57 kcal/mol) [7]. The target compound's simpler structure, without the 5-phenyl-4H-imidazole substituent, may be screened against a broader panel of neurodegenerative targets (BACE1, BChE, CK1δ) to identify novel chemotypes for Alzheimer's or Parkinson's disease research without confounding cellular toxicity [7].

Application

Selection Property

Validation Focus

MMP-13 fragment-based lead discovery

Fragment-like solubility and MW profile

Co-crystallization and SPR binding context

IMPDH2 inhibitor research

Ligand efficiency for structure-based optimization

IMPDH2 enzyme assay validation

IDO1 cellular pathway studies

Direct C–C indole-imidazole linkage

Cellular IDO1 assay-response context

Synthetic diversification campaigns

Unsubstituted indole 2-position reactivity

Derivatization throughput and SAR expansion

• [1] RCSB PDB. 5BOY: X-RAY Co-structure of MMP-13 with ethyl 5-(1-methyl-1H-imidazol-5-yl)-1H-indole-2-Carboxylate. 2.03 Å resolution. Novel S1′ pocket interaction pattern. View Source
• [2] Taylor SJ, et al. Fragment-Based Discovery of Indole Inhibitors of MMP-13. J Med Chem. 2011;54:8174-8187. >100-fold selectivity over MMP-1, -2, -3, -7, -8, -9, -10, -12, -14. View Source
• [3] BindingDB. BDBM50533241 (CHEMBL4465170). IC50 = 51,000 nM against mouse IDO2 in HEK293T cells. View Source
• [4] Zheng Y, et al. 2‐((1‐Phenyl‐1H‐imidazol‐5‐yl)methyl)‐1H‐indoles as IDO1 Inhibitors. ChemMedChem. 2021;16:1316-1328. Optimized IDO1 inhibitors with IC50 as low as 34 nM. View Source
• [5] EP 3560928 B1. Fused imidazole compounds with IDO inhibitory activity. Differential roles of IDO1 and IDO2 in cancer immunotherapy. View Source
• [6] Su Q, Ioannidis S, Chuaqui C, et al. Discovery of 1-Methyl-1H-imidazole Derivatives as Potent Jak2 Inhibitors. J Med Chem. 2014;57(1):144-158. doi:10.1021/jm401546n. Compound 19a: orally bioavailable, tumor growth inhibition in UKE-1 xenograft. View Source
• [7] Nikiforov EA, et al. Indolyl-Derived 4H-Imidazoles: PASE Synthesis, Molecular Docking and In Vitro Cytotoxicity Assay. Processes. 2023;11(3):846. IC50 > 300 µM on HEK-293; AChE binding energy −13.57 kcal/mol. View Source